Cas no 13297-01-3 (2,4-Diamino-3-chlorophenol)

• Product Name: 2,4-Diamino-3-chlorophenol
• CAS No: 13297-01-3
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 1036983
• PubChem ID: 22025856
• Update Time: 2025-04-20

2,4-Diamino-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-3-chlorophenol
• SB76367
• Phenol, 2,4-diamino-3-chloro-
• SCHEMBL94373
• DTXSID90621708
• DB-329603
• 13297-01-3

• Inchi： 1S/C6H7ClN2O/c7-5-3(8)1-2-4(10)6(5)9/h1-2,10H,8-9H2
• InChI Key： DBIJZEYNEPBLGA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1N)O)N

Computed Properties

• Exact Mass: 158.02481
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols